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Compound of Interest

Compound Name: Vinconate

Cat. No.: B15620278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinconate, a synthetic analog of vincamine, is recognized for its nootropic properties.

Preliminary research suggests its potential in enhancing cognitive function, attributed to its

influence on neurotransmitter systems.[1] Specifically, studies indicate that Vinconate
promotes the release of dopamine in the striatum, a key brain region for motor control and

reward-motivated behavior. This action is likely mediated through the stimulation of presynaptic

muscarinic receptors.[1][2]

These application notes provide a comprehensive overview of the analytical standards and

protocols essential for the robust investigation of Vinconate. The following sections detail the

chemical and physical properties of Vinconate, analytical methodologies for its quantification,

and protocols for assessing its biological activity.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Vinconate is fundamental for

its accurate analysis and formulation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15620278?utm_src=pdf-interest
https://www.benchchem.com/product/b15620278?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8566157/
https://www.benchchem.com/product/b15620278?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8566157/
https://pubmed.ncbi.nlm.nih.gov/8768711/
https://www.benchchem.com/product/b15620278?utm_src=pdf-body
https://www.benchchem.com/product/b15620278?utm_src=pdf-body
https://www.benchchem.com/product/b15620278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

methyl (3aS)-3-ethyl-2,3,3a,4-

tetrahydro-1H-indolo[3,2,1-de]

[1][3]naphthyridine-6-

carboxylate

Wikipedia

CAS Number 70704-03-9 Wikipedia

Molecular Formula C₁₈H₂₀N₂O₂ Wikipedia

Molar Mass 296.37 g/mol Wikipedia

Appearance
White to off-white crystalline

powder

(Assumed based on related

compounds)

Melting Point 120-121 °C DrugFuture

Solubility

Soluble in methanol, ethanol,

and acetonitrile. Limited

solubility in water.

(Inferred from analytical

methods for related

compounds)

Analytical Methodologies
Accurate quantification of Vinconate in various matrices is critical for pharmacokinetic,

pharmacodynamic, and quality control studies. The following are recommended analytical

techniques with example protocols based on methods for structurally related vinca alkaloids.

High-Performance Liquid Chromatography (HPLC-UV)
HPLC with UV detection is a widely used method for the quantification of small molecules like

Vinconate.

Protocol: Quantification of a Vincamine Analog in a Pharmaceutical Formulation

This protocol is adapted from a validated method for a related compound and serves as a

template.[4]

Chromatographic Conditions:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8566157/
https://sandiegoinstruments.com/what-is-a-passive-avoidance-test/
https://www.benchchem.com/product/b15620278?utm_src=pdf-body
https://www.benchchem.com/product/b15620278?utm_src=pdf-body
https://biointerfaceresearch.com/wp-content/uploads/2020/05/20695837106.66696675.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A mixture of a buffered aqueous solution (e.g., 25 mM potassium

dihydrogen phosphate, pH adjusted to 7.3) and an organic solvent (e.g., methanol) in an

isocratic or gradient elution. A common starting ratio is 45:55 (v/v).[4]

Flow Rate: 1.0 mL/min.[4]

Column Temperature: 40 °C.[4]

Detection Wavelength: 225 nm.[4]

Injection Volume: 20 µL.

Standard and Sample Preparation:

Standard Stock Solution: Accurately weigh and dissolve Vinconate reference standard in

a suitable solvent (e.g., methanol) to obtain a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of dilutions from the stock solution in the

mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation: Crush tablets or dissolve the formulation to a known concentration in

the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

Method Validation Parameters (Example Data):

Parameter Specification Example Result

Linearity (R²) ≥ 0.999 0.9995

Accuracy (% Recovery) 98.0 - 102.0% 99.5%

Precision (% RSD) ≤ 2.0% 1.2%

Limit of Detection (LOD) Signal-to-Noise Ratio of 3:1 0.1 µg/mL

Limit of Quantification (LOQ) Signal-to-Noise Ratio of 10:1 0.3 µg/mL

Experimental Workflow for HPLC-UV Analysis
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Caption: Workflow for Vinconate quantification by HPLC-UV.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
For the quantification of Vinconate in biological matrices such as plasma, LC-MS/MS offers

superior sensitivity and selectivity.

Protocol: Quantification of a Vincamine Analog in Rat Plasma

This protocol is based on a method for a similar compound and should be optimized for

Vinconate.[5][6][7][8][9]

Sample Preparation (Protein Precipitation):

To 100 µL of rat plasma, add 300 µL of acetonitrile containing an appropriate internal

standard (e.g., a deuterated analog or a structurally similar compound).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions:

LC System: UPLC or HPLC system.

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.3 mL/min.

Mass Spectrometer: Triple quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI+).

MRM Transitions: To be determined by infusing a standard solution of Vinconate. For a

compound with a similar mass, transitions might be m/z 297.2 → [fragment ion 1] and m/z

297.2 → [fragment ion 2].

Method Validation Parameters (Example Data):

Parameter Specification Example Result

Linearity (R²) ≥ 0.99 0.998

Lower Limit of Quantification

(LLOQ)

Accuracy within ±20%,

Precision ≤ 20%
1 ng/mL

Accuracy (% Bias) Within ±15% (except LLOQ) -5.2% to 8.5%

Precision (% CV) ≤ 15% (except LLOQ) 3.1% to 9.8%

Matrix Effect Within acceptable limits 95-105%

Recovery Consistent and reproducible > 85%
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of

Vinconate.

Expected ¹H and ¹³C NMR Chemical Shifts (in CDCl₃):

The following are predicted chemical shifts based on the structure of Vinconate and data from

similar vinca alkaloids. Actual spectra should be acquired for confirmation.

Proton (¹H)
Predicted Chemical
Shift (ppm)

Carbon (¹³C)
Predicted Chemical
Shift (ppm)

Aromatic-H 7.0 - 7.5 Aromatic-C 110 - 140

O-CH₃ ~3.8 C=O ~170

N-CH₂- 2.5 - 3.5 O-CH₃ ~52

-CH₂- 1.5 - 2.5 N-CH₂- 40 - 60

-CH₃ (ethyl) ~1.2 (triplet) -CH₂- 20 - 40

-CH₂- (ethyl) ~2.7 (quartet) -CH₃ (ethyl) ~12

-CH₂- (ethyl) ~28

Mass Spectrometry (MS)
Mass spectrometry is used for molecular weight determination and structural analysis through

fragmentation patterns.

Expected Fragmentation Pattern (ESI+):

The protonated molecule [M+H]⁺ is expected at m/z 297.2. The fragmentation pattern would

likely involve losses of the ester group and cleavages within the ring system, characteristic of

vinca alkaloids.[10]

Biological Activity Protocols
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The nootropic effects of Vinconate can be assessed using established behavioral models in

rodents.

Morris Water Maze Test
This test evaluates spatial learning and memory.[11][12][13][14][15]

Apparatus: A circular pool (e.g., 150 cm diameter) filled with opaque water. A hidden platform

is submerged below the water surface in one quadrant.

Procedure:

Acquisition Phase (4 days): Animals are given four trials per day to find the hidden

platform from different starting positions. The time taken to find the platform (escape

latency) is recorded.

Probe Trial (Day 5): The platform is removed, and the animal is allowed to swim for 60

seconds. The time spent in the target quadrant where the platform was previously located

is measured.

Data Analysis: A significant decrease in escape latency across acquisition days and a

preference for the target quadrant in the probe trial indicate learning and memory.

Morris Water Maze Experimental Workflow
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Caption: Workflow for the Morris Water Maze test.

Passive Avoidance Test
This test assesses fear-motivated learning and memory.[3][16][17][18][19]

Apparatus: A two-compartment box with a light and a dark chamber connected by a door.

The floor of the dark chamber is equipped with a grid for delivering a mild foot shock.

Procedure:

Acquisition Trial: The animal is placed in the light compartment. When it enters the dark

compartment, the door closes, and a mild foot shock is delivered.
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Retention Trial (24 hours later): The animal is again placed in the light compartment, and

the latency to enter the dark compartment is recorded.

Data Analysis: A longer latency to enter the dark compartment during the retention trial

indicates memory of the aversive stimulus.

Signaling Pathway
Vinconate is proposed to enhance dopamine release via presynaptic muscarinic receptors.

Conclusion
The analytical methods and biological protocols outlined in these application notes provide a

robust framework for the comprehensive investigation of Vinconate. Adherence to these

standards will ensure the generation of high-quality, reproducible data, which is crucial for

advancing our understanding of this promising nootropic agent and its potential therapeutic

applications. Further research is warranted to fully elucidate the detailed fragmentation

patterns, NMR spectral assignments, and the complete signaling cascade of Vinconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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